N-[4-(4-chlorophenyl)-3-(furan-2-ylmethyl)-1,3-thiazol-2-ylidene]benzamide

• IUPAC Name: N-[4-(4-chlorophenyl)-3-(furan-2-ylmethyl)-1,3-thiazol-2-ylidene]benzamide
• InChI: InChI=1S/C21H15ClN2O2S/c22-17-10-8-15(9-11-17)19-14-27-21(24(19)13-18-7-4-12-26-18)23-20(25)16-5-2-1-3-6-16/h1-12,14H,13H2
• InChI Key: LZINUIDQUJWTCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N=C2N(C(=CS2)C3=CC=C(C=C3)Cl)CC4=CC=CO4
• Molecular Formula: C21H15ClN2O2S
• Molecular Weight: 394.9 g/mol
• CAS No.: 402945-91-9

Description

“N-[4-(4-chlorophenyl)-3-(furan-2-ylmethyl)-1,3-thiazol-2-ylidene]benzamide” is a chemical compound with the molecular formula C21H15ClN2O2S and a molecular weight of 394.87. It is a derivative of benzamide.

Scientific Research Applications

Synthesis and Biological Activity

• Antinociceptive and Anti-inflammatory Properties : Research has delved into the synthesis and evaluation of thiazolopyrimidine derivatives, highlighting their significant antinociceptive and anti-inflammatory activities. These studies have contributed to understanding the compound's pharmacological effects and potential therapeutic applications in pain management and inflammation control (Selvam, Karthik, Palanirajan, & Ali, 2012).

• Antifungal Activity : Synthesized derivatives have been tested for their antifungal properties, showing varying levels of activity. This research extends the compound's potential utility in addressing fungal infections (Saeed, Zaman, Jamil, & Mirza, 2008).

• Anticancer Evaluation : Studies have also focused on the anticancer properties of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, demonstrating moderate to excellent activity against various cancer cell lines. These findings suggest the compound's potential in cancer therapy (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

• Leukotriene B4 Inhibitory Activity : Another avenue of research has explored the compound's role in inhibiting leukotriene B4, a mediator involved in inflammatory responses, showcasing its potential in treating diseases characterized by inflammation (Sakata, Kuramoto, Ando, Yamaguchi, Kawasaki, Kunitomo, Yokomizo, & Ohishi, 2007).

• Antiepileptic Properties : Novel thiazolo[3,2-a]pyrimidin-3(7H)-one derivatives related to the compound have been synthesized and shown to possess antiepileptic activity, offering insights into new treatments for epilepsy (Karthick, Selvam, Palanirajan, & Ramu, 2016).